molecular formula C11H14O4S B8423929 2-Oxopentylbenzene sulfonate

2-Oxopentylbenzene sulfonate

Cat. No.: B8423929
M. Wt: 242.29 g/mol
InChI Key: FUUOBULYVFTUIN-UHFFFAOYSA-N
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Description

2-Oxopentylbenzene sulfonate is an organic compound characterized by a benzene ring substituted with a sulfonate (-SO₃⁻) group and a pentyl chain bearing a ketone (oxo) functional group at the second carbon. This structure confers unique physicochemical properties, including moderate water solubility due to the ionic sulfonate group and lipophilicity from the oxopentyl chain.

Properties

Molecular Formula

C11H14O4S

Molecular Weight

242.29 g/mol

IUPAC Name

2-oxopentyl benzenesulfonate

InChI

InChI=1S/C11H14O4S/c1-2-6-10(12)9-15-16(13,14)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9H2,1H3

InChI Key

FUUOBULYVFTUIN-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)COS(=O)(=O)C1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Analysis of Sulfonate and Benzoate Derivatives

Compound Name Substituent Molecular Weight (g/mol) Key Functional Groups Applications Environmental Concerns
2-Oxopentylbenzene sulfonate Oxopentyl, sulfonate ~280 (estimated) Sulfonate, ketone Surfactants (inferred) Limited data
2-Amino-benzene sulfonate Amino, sulfonate 173.19 Sulfonate, amine Pharmaceuticals Biodegradability varies
Phenyl benzoate Phenyl ester 198.22 Ester, benzene Fragrances, plasticizers Low persistence
Perfluorohexane sulfonate Fluorinated chain ~400 Sulfonate, fluorocarbon Industrial coatings High bioaccumulation

Key Observations:

Functional Group Impact: The sulfonate group in 2-oxopentylbenzene sulfonate enhances water solubility compared to ester-based analogues like phenyl benzoate (solubility: sulfonates > benzoates) .

Benzoate esters (e.g., phenyl benzoate) generally degrade faster due to esterase susceptibility, whereas sulfonates may resist hydrolysis under neutral conditions .

Toxicity Profile: Fluorinated sulfonates (e.g., perfluorohexane sulfonate) demonstrate higher toxicity in animal studies compared to non-fluorinated analogues, linked to their persistence and protein-binding affinity . Amino-substituted sulfonates (e.g., 2-amino-benzene sulfonate) may exhibit reactivity risks due to the amine group, whereas the ketone in 2-oxopentylbenzene sulfonate could participate in redox reactions .

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